Cas no 1804434-85-2 (2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804434-85-2
• MF: C₉H₃F₆IN₂O
• MW: 396.027815103531
• CID: 4814183
• Update Time: 2025-10-27

2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H3F6IN2O/c10-8(11,12)4-3-6(19-9(13,14)15)7(16)18-5(4)1-2-17/h3H,1H2
• InChI Key： AEPCXVHIJNDOOF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)(F)F)C(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile

Comprehensive Guide to 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804434-85-2)

2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804434-85-2) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound belongs to the pyridine family, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, which enhance its reactivity and utility in various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and material innovation.

The molecular structure of 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile features an iodine atom at the 2-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 5-position, with an acetonitrile moiety at the 6-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are known for their stability, lipophilicity, and bioactivity, which are critical in medicinal chemistry.

One of the most common questions about 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile is its role in pharmaceutical research. This compound is often utilized as a building block for the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders. The trifluoromethyl group, for instance, is a common pharmacophore in drugs designed to enhance binding affinity and metabolic stability. Recent studies have explored its potential in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in drug discovery.

In agrochemical applications, 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile serves as a precursor for herbicides and pesticides. The trifluoromethoxy group is known to improve the efficacy of agrochemicals by increasing their resistance to degradation and enhancing their uptake by target organisms. With the growing demand for sustainable and efficient crop protection solutions, this compound is gaining traction in the agrochemical industry. Researchers are also investigating its use in developing next-generation fungicides with lower environmental impact.

The synthesis of 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile typically involves multi-step reactions, including halogenation, nucleophilic substitution, and cyanation. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. Given the complexity of its structure, synthetic chemists are continually optimizing protocols to make the production process more efficient and cost-effective. This aligns with the broader trend in chemical manufacturing toward greener and more sustainable practices.

Market dynamics for 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile reflect its niche but growing demand. Pharmaceutical and agrochemical companies are the primary consumers, with contract research organizations (CROs) also showing interest. The compound is typically available in small to medium quantities, catering to research and development needs. Pricing trends indicate a steady increase, driven by its specialized applications and limited supply. Analysts predict that as more uses are discovered, the market for this compound will expand further.

Safety and handling of 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and goggles should be used during handling. Storage recommendations include keeping the compound in a cool, dry place, away from direct sunlight and incompatible substances. These precautions ensure the stability and longevity of the material, which is crucial for research and industrial applications.

Looking ahead, 2-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetonitrile is poised to play a pivotal role in advancing scientific and industrial innovations. Its unique structural features and versatile applications make it a compound of interest across multiple disciplines. As research continues to uncover new possibilities, this molecule is likely to remain at the forefront of chemical innovation. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.